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Compound of Interest

Compound Name: Venlafaxine-d6

Cat. No.: B1429546 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of Venlafaxine-d6, including its

chemical structure, properties, and application in quantitative bioanalysis.

Venlafaxine-d6 is a deuterated analog of Venlafaxine, a widely prescribed serotonin-

norepinephrine reuptake inhibitor (SNRI) used in the treatment of major depressive disorder,

anxiety, and panic disorders. The strategic replacement of six hydrogen atoms with their

heavier isotope, deuterium, makes Venlafaxine-d6 an ideal internal standard for mass

spectrometry-based quantification of Venlafaxine in biological matrices. Its utility is paramount

in pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments

where precision and accuracy are critical.

Core Concepts: The Role of Deuterated Internal
Standards
In quantitative mass spectrometry, an ideal internal standard should co-elute with the analyte of

interest and exhibit similar ionization efficiency and fragmentation patterns, while being

distinguishable by mass. A stable isotope-labeled internal standard, such as Venlafaxine-d6, is

considered the gold standard. It behaves nearly identically to the unlabeled analyte during

sample extraction, chromatographic separation, and ionization, thus effectively compensating

for matrix effects and variations in instrument response. This ensures a highly accurate and

precise quantification of the target analyte.
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Chemical Structure and Properties
Venlafaxine-d6 is structurally identical to Venlafaxine, with the exception of six deuterium

atoms replacing the hydrogen atoms on the two methyl groups of the dimethylamino moiety.

IUPAC Name: 1-[2-[bis(trideuteriomethyl)amino]-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol[1]

The chemical structures of Venlafaxine and Venlafaxine-d6 are depicted below for

comparison.

Caption: Chemical structures of Venlafaxine (left) and Venlafaxine-d6 (right), highlighting the

six deuterium atoms on the N,N-dimethyl group.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₇H₂₁D₆NO₂ [2]

Molecular Weight 283.44 g/mol [1][2][3]

CAS Number 1020720-02-8 [2]

Purity ≥98% [2]
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Quantitative Analysis of Venlafaxine using
Venlafaxine-d6
Venlafaxine-d6 is predominantly used as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods for the quantification of Venlafaxine and its

active metabolite, O-desmethylvenlafaxine (ODV), in biological samples such as plasma.

Experimental Protocol: UPLC-MS/MS Quantification in
Rat Plasma
This section details a validated ultra-performance liquid chromatography-tandem mass

spectrometry (UPLC-MS/MS) method for the simultaneous determination of Venlafaxine and

ODV in rat plasma.[4]

1. Preparation of Standard and Internal Standard Solutions:

Primary stock solutions of Venlafaxine (2 mg/mL), ODV (2 mg/mL), and Venlafaxine-d6 (1

mg/mL) are prepared in methanol.

Working solutions are prepared by diluting the stock solutions with methanol.

Calibration curve standards are prepared by spiking drug-free rat plasma with appropriate

volumes of the working solutions to achieve final concentrations ranging from 10 to 2000

ng/mL for both Venlafaxine and ODV.

Quality control (QC) samples are prepared in the same manner at different concentration

levels.

2. Sample Preparation (Solid-Phase Extraction):

To 300 µL of plasma sample (blank, spiked, or unknown), add 20 µL of the Venlafaxine-d6
internal standard working solution (50 µg/mL) and vortex.

Condition an OASIS HLB solid-phase extraction cartridge with 1 mL of methanol followed by

1 mL of deionized water.

Load the prepared plasma sample onto the conditioned cartridge.
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Wash the cartridge with 1 mL of 5% methanol.

Elute the analytes and internal standard with 1 mL of methanol.

Evaporate the eluate to dryness at 40°C under a stream of nitrogen gas.

Reconstitute the residue in the mobile phase for UPLC-MS/MS analysis.

3. UPLC-MS/MS Conditions:

UPLC System: ACQUITY UPLC®

Column: ACQUITY UPLC® BEH Shield RP18 (1.7 µm, 100 mm × 2.1 mm)

Mobile Phase: Isocratic elution (specific composition to be optimized)

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Positive ion mode

Detection Mode: Multiple Reaction Monitoring (MRM)

4. MRM Transitions:

Compound Precursor Ion (m/z) Product Ion (m/z)

Venlafaxine (VEN) 278.3 121.08

O-desmethylvenlafaxine (ODV) 264.2 107.1

Venlafaxine-d6 (Internal

Standard)
284.4 121.0

Data from a validated UPLC-MS/MS method for the determination of Venlafaxine and its

metabolite in rat plasma.[4]

Method Performance
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The use of Venlafaxine-d6 as an internal standard allows for the development of highly

sensitive and specific bioanalytical methods.

Analyte
Limit of Detection (LOD)
(ng/mL)

Lower Limit of
Quantification (LLOQ)
(ng/mL)

Venlafaxine (VEN) 2.66 7.98

O-desmethylvenlafaxine (ODV) 2.78 8.34

Performance data from a validated UPLC-MS/MS method using Venlafaxine-d6 in rat plasma.

[5]

Visualizing the Workflow and Relationships
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental process and the key relationships in the bioanalytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Venlafaxine-d6: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1429546#what-is-venlafaxine-d6-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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